3-(1-(6-methoxy-1H-indole-2-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-(6-methoxy-1H-indole-2-carbonyl)piperidin-4-yl]-1H-pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H21N5O4/c1-31-15-5-4-13-11-18(24-17(13)12-15)21(29)26-9-6-14(7-10-26)27-20(28)16-3-2-8-23-19(16)25-22(27)30/h2-5,8,11-12,14,24H,6-7,9-10H2,1H3,(H,23,25,30)
• InChI Key: YUZIFOUJYSADCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(N2)C(=O)N3CCC(CC3)N4C(=O)C5=C(NC4=O)N=CC=C5
• Molecular Formula: C22H21N5O4
• Molecular Weight: 419.4 g/mol
• CAS No.: 2034531-29-6

Description

3-(1-(6-methoxy-1H-indole-2-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H21N5O4 and its molecular weight is 419.441. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary targets of this compound are yet to be identified. It is known that indole derivatives, which are part of the compound’s structure, have been found to bind with high affinity to multiple receptors . These receptors are involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

The indole nucleus in its structure is known to interact with various receptors, leading to a range of biological responses . The compound’s interaction with these targets could result in changes in cellular processes, potentially leading to the observed biological activities.

Biochemical Pathways

Given the broad range of biological activities associated with indole derivatives , it is likely that this compound affects multiple pathways. These could include pathways related to inflammation, viral replication, cancer cell proliferation, HIV infection, oxidative stress, microbial growth, tuberculosis, diabetes, malaria, and cholinesterase activity.

Result of Action

The molecular and cellular effects of this compound’s action are likely to be diverse, given the range of biological activities associated with indole derivatives . These effects could include changes in gene expression, protein activity, cellular signaling, and metabolic processes, among others.